N-(2-chloro-4-(pyridin-3-yloxy)phenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-sulfonamide

• IUPAC Name: N-(2-chloro-4-pyridin-3-yloxyphenyl)-2,4-dioxo-1H-quinazoline-6-sulfonamide
• InChI: InChI=1S/C19H13ClN4O5S/c20-15-8-11(29-12-2-1-7-21-10-12)3-5-17(15)24-30(27,28)13-4-6-16-14(9-13)18(25)23-19(26)22-16/h1-10,24H,(H2,22,23,25,26)
• InChI Key: XMOWBZANYZZYKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)OC2=CC(=C(C=C2)NS(=O)(=O)C3=CC4=C(C=C3)NC(=O)NC4=O)Cl
• Molecular Formula: C19H13ClN4O5S
• Molecular Weight: 444.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features common in pharmaceuticals and agrochemicals. It includes a pyridine ring, a phenyl ring, a sulfonamide group, and a tetrahydroquinazoline group with two keto groups.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the aromatic rings. The sulfonamide group could form hydrogen bonds, which could be important for its biological activity.

Chemical Reactions Analysis

This compound, like other organic molecules, can undergo a variety of chemical reactions. The presence of the aromatic rings makes it susceptible to electrophilic aromatic substitution reactions. The sulfonamide group could undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. It is likely to be a solid at room temperature. The presence of the sulfonamide group could make it somewhat soluble in water, while the aromatic rings would increase its solubility in organic solvents.

Safety And Hazards

Without specific studies, it’s hard to predict the safety and hazards associated with this compound. As with all chemicals, it should be handled with care, using appropriate personal protective equipment. Its toxicity would need to be assessed through specific biological testing.

Future Directions

The future research on this compound could involve studying its biological activity, optimizing its synthesis, and modifying its structure to improve its properties. It could also involve studying its mechanism of action and its potential uses in medicine or agriculture.